Cas no 61823-97-0 (Methanone, (4-decylphenyl)-3-pyridinyl-)

• Product Name: Methanone, (4-decylphenyl)-3-pyridinyl-
• CAS No: 61823-97-0
• MF: C₂₂H₂₉NO
• MW: 323.471766233444
• CID: 465221
• PubChem ID: 71391876
• Update Time: 2025-04-19

Methanone, (4-decylphenyl)-3-pyridinyl- Chemical and Physical Properties

Names and Identifiers

• Methanone, (4-decylphenyl)-3-pyridinyl-
• (4-decylphenyl)-pyridin-3-ylmethanone
• 61823-97-0
• DTXSID90813702
• (4-Decylphenyl)(pyridin-3-yl)methanone

• Inchi： 1S/C22H29NO/c1-2-3-4-5-6-7-8-9-11-19-13-15-20(16-14-19)22(24)21-12-10-17-23-18-21/h10,12-18H,2-9,11H2,1H3
• InChI Key： KUDKPCFHECQXFE-UHFFFAOYSA-N
• SMILES： O=C(C1C=NC=CC=1)C1C=CC(=CC=1)CCCCCCCCCC

Computed Properties

• Exact Mass: 323.22507
• Monoisotopic Mass: 323.224914549g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 24
• Rotatable Bond Count: 11
• Complexity: 333
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7
• Topological Polar Surface Area: 30Ų

Experimental Properties

• PSA: 29.96